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Introduction

M40 is a potent, non-selective peptide antagonist of the galanin receptors (GALR1, GALR2,
and GALR3).[1] Trifluoroacetic acid (TFA) is often used as a counter-ion in the synthesis and
purification of peptides like M40 and is therefore present in the final product. M40 works by
competitively binding to galanin receptors, thereby blocking the physiological effects of the
neuropeptide galanin.[2][3][4] Galanin is implicated in a variety of physiological processes,
including feeding, cognition, and seizure thresholds. In preclinical research, M40 has been
utilized to investigate the roles of the galanin system in these processes. For instance,
intracerebroventricular (ICV) administration of M40 has been shown to block galanin-induced
feeding in rats and to antagonize the inhibitory effects of galanin on acetylcholine release in the
hippocampus.[3][4][5]

These application notes provide a detailed protocol for the intracerebroventricular injection of
M40 TFA in a research setting.
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The following table summarizes quantitative data from preclinical studies involving the
intracerebroventricular administration of M40. Please note that dosages and effects can vary

depending on the animal model, specific experimental conditions, and the research question
being addressed.
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Parameter

M40 Dose
Species (Intracerebrov

entricular)

Effect Reference

Feeding
Behavior

Equimolar to or
Rat less than active

doses of galanin

Significantly
inhibited galanin-
induced

: [6]
consumption of a
palatable wet

cookie mash.

Feeding

Behavior

Rat Not specified

NTS injection of
M40 inhibited
intake of a
. (1]
macronutrient
diet in food-

deprived rats.

Cognitive
Performance
(Delayed
Nonmatching to

Position Task)

1.0 nmol and 3.0

nmol

Rat

In combination
with an M1
muscarinic
agonist (TZTP),
significantly
improved choice
accuracy in rats [7]
with cholinergic
lesions. M40
alone did not
significantly
improve choice

accuracy.

Galanin
Receptor Binding

(in vitro)

Rat
(hypothalamic IC50 =15 nM

membranes)

Displacement of
125I-[Tyr26]-
porcine galanin
1-29 binding.

Signaling Pathway
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M40, as a galanin receptor antagonist, blocks the downstream signaling cascades initiated by
the binding of the endogenous ligand, galanin. Galanin receptors are G-protein coupled
receptors (GPCRs) with three main subtypes (GALR1, GALR2, and GALR3) that couple to
different intracellular signaling pathways.
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Caption: M40 antagonizes galanin receptor signaling pathways.

Experimental Protocols
Protocol for Intracerebroventricular (ICV) Injection of
M40 TFA in Mice

This protocol provides a generalized procedure for the ICV injection of M40 TFA into the lateral
ventricles of mice. It is crucial to adapt the specific coordinates, volumes, and concentrations
based on the mouse strain, age, and the specific research objectives. All procedures should be
performed under aseptic conditions and in accordance with institutional animal care and use
committee (IACUC) guidelines.
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Materials:

M40 TFA peptide

» Sterile, pyrogen-free saline (0.9% NaCl) or artificial cerebrospinal fluid (aCSF)
e Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)
 Stereotaxic apparatus

e Microsyringe (e.g., Hamilton syringe) with a 30-gauge needle
e Drill with a small burr bit

e Surgical tools (scalpel, forceps, etc.)

e Heating pad to maintain body temperature

¢ Ophthalmic ointment

e 70% ethanol

» Betadine or other surgical scrub

e Suturing material or tissue adhesive

Procedure:

e Preparation of M40 TFA Solution:

o On the day of surgery, dissolve the M40 TFA peptide in sterile saline or aCSF to the
desired final concentration.

o Vortex briefly to ensure complete dissolution.
o Keep the solution on ice until use.

e Animal Preparation and Anesthesia:
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o Anesthetize the mouse using an appropriate anesthetic protocol. Confirm the depth of
anesthesia by the absence of a pedal withdrawal reflex.

o Shave the fur from the scalp and clean the area with 70% ethanol followed by a surgical
scrub.

o Apply ophthalmic ointment to the eyes to prevent corneal drying.

o Place the mouse on a heating pad to maintain body temperature throughout the
procedure.

Stereotaxic Surgery:

Secure the anesthetized mouse in the stereotaxic frame.

[e]

o Make a midline incision in the scalp to expose the skull.

o Identify the bregma and lambda landmarks on the skull.

o Determine the stereotaxic coordinates for the lateral ventricle. A common coordinate
relative to bregma is: Anteroposterior (AP): -0.2 mm, Mediolateral (ML): £1.0 mm,
Dorsoventral (DV): -2.5 mm. These coordinates may need to be optimized for the specific
mouse strain and age.

o Drill a small burr hole through the skull at the determined coordinates, being careful not to
damage the underlying dura mater.

Intracerebroventricular Injection:

[¢]

Load the microsyringe with the prepared M40 TFA solution, ensuring there are no air
bubbles.

[¢]

Slowly lower the injection needle through the burr hole to the target DV coordinate.

[¢]

Infuse the M40 TFA solution at a slow, controlled rate (e.g., 0.5 pL/minute) to avoid
increased intracranial pressure. The total injection volume is typically 1-5 pL.
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o Leave the needle in place for an additional 2-5 minutes after the injection to allow for
diffusion and to prevent backflow upon withdrawal.

o Slowly retract the needle.

o Post-Operative Care:
o Suture the scalp incision or close it with tissue adhesive.
o Administer post-operative analgesics as per IACUC protocol.

o Place the mouse in a clean, warm cage and monitor closely until it has fully recovered
from anesthesia.

Experimental Workflow Diagram
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Caption: Workflow for ICV injection of M40 TFA in mice.
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Safety Precautions

M40 Peptide: As with all peptides, M40 should be handled with care. Avoid inhalation of the
lyophilized powder and contact with skin and eyes. Wear appropriate personal protective
equipment (PPE), including gloves, a lab coat, and safety glasses.

Trifluoroacetic Acid (TFA): TFA is a corrosive and toxic compound. While the concentration of
TFA in the final peptide product is typically low, it is important to be aware of its hazards.

» Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
breathing vapors.

» Personal Protective Equipment: Wear chemical-resistant gloves, safety goggles, and a lab
coat.

o First Aid:

o Skin Contact: Immediately flush with plenty of water for at least 15 minutes. Remove
contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, holding eyelids
open. Seek immediate medical attention.

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Always consult the Safety Data Sheet (SDS) for M40 TFA provided by the manufacturer for
complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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